Cas no 553682-59-0 (3(2H)-Isothiazolone, 2-(4-nitrophenyl)-4,5-diphenyl-, 1,1-dioxide)

• Product name: 3(2H)-Isothiazolone, 2-(4-nitrophenyl)-4,5-diphenyl-, 1,1-dioxide
• CAS No: 553682-59-0
• MF: C₂₁H₁₄N₂O₅S
• MW: 406.411263942719
• CID: 1592643

3(2H)-Isothiazolone, 2-(4-nitrophenyl)-4,5-diphenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-(4-nitrophenyl)-4,5-diphenyl-, 1,1-dioxide

• Inchi： 1S/C21H14N2O5S/c24-21-19(15-7-3-1-4-8-15)20(16-9-5-2-6-10-16)29(27,28)22(21)17-11-13-18(14-12-17)23(25)26/h1-14H
• InChI Key： AOBALUIDCBLFIL-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C(C2=CC=CC=C2)=C(C2=CC=CC=C2)C(=O)N1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 406.06242

Experimental Properties

• Density: 1.469±0.06 g/cm3(Predicted)
• Melting Point: 212-214 °C(Solv: ethanol (64-17-5))
• Boiling Point: 634.4±65.0 °C(Predicted)
• PSA: 97.59
• pka: -7.28±0.60(Predicted)